Cas no 113273-10-2 (triethyl 3-methylbutane-1,1,2-tricarboxylate)

• Product Name: triethyl 3-methylbutane-1,1,2-tricarboxylate
• CAS No: 113273-10-2
• MF: C₁₄H₂₄O₆
• MW: 288.336765289307
• CID: 2610312
• PubChem ID: 13665338
• Update Time: 2025-04-21

triethyl 3-methylbutane-1,1,2-tricarboxylate Chemical and Physical Properties

Names and Identifiers

• triethyl 3-methylbutane-1,1,2-tricarboxylate
• DTXSID50546165
• 113273-10-2
• SCHEMBL840500

• Inchi： 1S/C14H24O6/c1-6-18-12(15)10(9(4)5)11(13(16)19-7-2)14(17)20-8-3/h9-11H,6-8H2,1-5H3
• InChI Key： UVXJOYQEEOYQQA-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(C(=O)OCC)C(=O)OCC)C(C)C)=O

Computed Properties

• Exact Mass: 288.15728848Da
• Monoisotopic Mass: 288.15728848Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.9Ų